Cas no 29430-22-6 (Androst-4-en-3-one,17-[(1-oxooctyl)oxy]-, (17b)- (9CI))

• Product Name: Androst-4-en-3-one,17-[(1-oxooctyl)oxy]-, (17b)- (9CI)
• CAS No: 29430-22-6
• MF: C₂₇H₄₂O₃
• MW: 414.620588779449
• CID: 269279
• PubChem ID: 10251244
• Update Time: 2025-04-19

Androst-4-en-3-one,17-[(1-oxooctyl)oxy]-, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-[(1-oxooctyl)oxy]-, (17b)- (9CI)
• Testosterone Octanoate
• (17beta)-3-oxoandrost-4-en-17-yl octanoate
• 17beta-Hydroxyandrost-4-en-3-one octanoate
• 3-oxoandrost-4-en-17-yl octanoate
• EINECS 249-623-1
• 29430-22-6
• NS00050415
• SCHEMBL5078855

• Inchi： 1S/C27H42O3/c1-4-5-6-7-8-9-25(29)30-24-13-12-22-21-11-10-19-18-20(28)14-16-26(19,2)23(21)15-17-27(22,24)3/h18,21-24H,4-17H2,1-3H3/t21-,22-,23-,24-,26-,27-/m0/s1
• InChI Key： KCQOWSKVHVGCCF-ZLQWOROUSA-N
• SMILES： O(C(CCCCCCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 414.31339520g/mol
• Monoisotopic Mass: 414.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 43.4Ų